3-ethoxy-3-methylazetidine hydrochloride
Overview
Description
3-Ethoxy-3-methylazetidine hydrochloride (3EMAH) is an organic compound used in the synthesis of various organic compounds. It is a derivative of azetidine, a five-membered heterocyclic compound containing one nitrogen and four carbon atoms. 3EMAH is an important intermediate in the synthesis of a variety of compounds and has been used in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals. It is also used in the synthesis of terpenes, which are compounds with a variety of applications in the pharmaceutical and food industries.
Scientific Research Applications
3-ethoxy-3-methylazetidine hydrochloride has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other industrial chemicals. It has also been used in the synthesis of terpenes, which are compounds with a variety of applications in the pharmaceutical and food industries. Additionally, 3-ethoxy-3-methylazetidine hydrochloride has been used in the synthesis of polymers, which are used in a variety of applications in the medical, automotive, and aerospace industries.
Mechanism of Action
The mechanism of action of 3-ethoxy-3-methylazetidine hydrochloride is not well understood. However, it is believed that the reaction of ethyl acetoacetate and methylmagnesium bromide proceeds via a nucleophilic substitution reaction. The reaction of the ethyl acetoacetate and methylmagnesium bromide results in the formation of a carbocation, which is then attacked by the nucleophile, resulting in the formation of 3-ethoxy-3-methylazetidine hydrochloride.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-ethoxy-3-methylazetidine hydrochloride are not well understood. However, it is believed that 3-ethoxy-3-methylazetidine hydrochloride may have some effects on the body’s metabolism. Additionally, 3-ethoxy-3-methylazetidine hydrochloride may have some effects on the body’s immune system.
Advantages and Limitations for Lab Experiments
The advantages of using 3-ethoxy-3-methylazetidine hydrochloride in laboratory experiments include its low cost, availability, and ease of synthesis. Additionally, 3-ethoxy-3-methylazetidine hydrochloride is relatively stable and has a low toxicity. The main limitation of using 3-ethoxy-3-methylazetidine hydrochloride in laboratory experiments is its lack of specificity, which may lead to the synthesis of unwanted side products.
Future Directions
For research on 3-ethoxy-3-methylazetidine hydrochloride include further investigation of its biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals. Additionally, further research could be conducted to explore the potential of 3-ethoxy-3-methylazetidine hydrochloride as a starting material for the synthesis of polymers and other materials. Finally, further research could be conducted to explore the potential of 3-ethoxy-3-methylazetidine hydrochloride as a catalyst for organic reactions.
Synthesis Methods
3-ethoxy-3-methylazetidine hydrochloride can be synthesized by the reaction of ethyl acetoacetate and methylmagnesium bromide. This reaction is carried out in anhydrous diethyl ether in the presence of anhydrous potassium carbonate. The reaction is typically carried out at room temperature and produces a colorless liquid. The reaction is typically complete within two hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-ethoxy-3-methylazetidine hydrochloride involves the reaction of 3-methylazetidine with ethyl iodide in the presence of a base to form 3-ethoxy-3-methylazetidine, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-methylazetidine", "ethyl iodide", "base", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-methylazetidine is reacted with ethyl iodide in the presence of a base, such as potassium carbonate, to form 3-ethoxy-3-methylazetidine.", "Step 2: The resulting 3-ethoxy-3-methylazetidine is then reacted with hydrochloric acid to form the hydrochloride salt of the compound, 3-ethoxy-3-methylazetidine hydrochloride." ] } | |
CAS RN |
1807872-03-2 |
Molecular Formula |
C6H14ClNO |
Molecular Weight |
151.6 |
Purity |
95 |
Origin of Product |
United States |
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